4-chloro-N-[4-(cyanomethyl)phenyl]-3-nitrobenzamide

Specification

• Molecular Formula: C15H10ClN3O3
• Molecular Weight: 315.71 g/mol
• IUPAC Name: 4-chloro-N-[4-(cyanomethyl)phenyl]-3-nitrobenzamide
• Standard InChI: InChI=1S/C15H10ClN3O3/c16-13-6-3-11(9-14(13)19(21)22)15(20)18-12-4-1-10(2-5-12)7-8-17/h1-6,9H,7H2,(H,18,20)
• Standard InChI Key: XAJDFDGGMBRKFZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CC#N)NC(=O)C2=CC(=C(C=C2)Cl)[N+](=O)[O-]

Introduction

4-chloro-N-[4-(cyanomethyl)phenyl]-3-nitrobenzamide is an organic compound classified as an aromatic amide. It features a chloro group, a nitro group, and a cyanomethyl substituent attached to a phenyl ring, making it notable for its unique structural properties and potential applications in medicinal chemistry and materials science.

Key Characteristics

• Molecular Formula: C15H10ClN3O3

• Molecular Weight: Approximately 315.7 g/mol

• CAS Number: 528590-85-4

• InChIKey: XAJDFDGGMBRKFZ-UHFFFAOYSA-N

• Purity: Typically >95%

Structural Features

Feature	Description
Chloro Group	Located at the 4-position of the benzamide ring, contributing to its reactivity.
Nitro Group	Positioned at the 3-position, capable of undergoing bioreduction in biological systems.
Cyanomethyl Group	Attached to the phenyl ring, providing additional chemical reactivity.

Synthesis Methods

The synthesis of 4-chloro-N-[4-(cyanomethyl)phenyl]-3-nitrobenzamide typically involves multi-step chemical processes. These steps often include nitration, chlorination, and amide formation reactions.

Synthesis Steps

• Nitration: This step typically requires concentrated nitric acid and sulfuric acid as reagents to introduce the nitro group.

• Chlorination: Thionyl chloride or phosphorus pentachloride may be used to introduce the chloro group.

• Amide Formation: This involves the reaction of an appropriate amine with a carboxylic acid derivative to form the benzamide backbone.

Biological Activity and Applications

Research indicates that 4-chloro-N-[4-(cyanomethyl)phenyl]-3-nitrobenzamide may exhibit antimicrobial and anticancer properties. The nitro group can undergo bioreduction, potentially leading to reactive intermediates that interact with cellular components. Additionally, the compound may serve as a probe in biochemical assays to study enzyme activities and protein interactions.

Potential Applications

Application	Description
Medicinal Chemistry	Potential use in developing new drugs due to its unique biological activity.
Materials Science	Its structural properties make it valuable for material development.
Biochemical Assays	Can be used as a probe to study enzyme activities and protein interactions.

Chemical Reactions and Interactions

4-chloro-N-[4-(cyanomethyl)phenyl]-3-nitrobenzamide can undergo various chemical reactions, including those involving the nitro and chloro groups. Common reagents used in these reactions include acids and bases for hydrolysis or substitution reactions.

Chemical Reactivity

Reaction Type	Description
Hydrolysis	Involves the cleavage of the amide bond under acidic or basic conditions.
Substitution	May involve the replacement of the chloro group with other functional groups.